Cas no 2097858-22-3 (4-oxo-4-phenyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}butanamide)

• Product Name: 4-oxo-4-phenyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}butanamide
• CAS No: 2097858-22-3
• MF: C₁₉H₂₂N₂O₂S
• MW: 342.455183506012
• CID: 5468319
• Update Time: 2025-11-07

4-oxo-4-phenyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}butanamide Chemical and Physical Properties

Names and Identifiers

• 4-oxo-4-phenyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}butanamide
• 4-oxo-4-phenyl-N-[1-(thiophen-3-ylmethyl)pyrrolidin-3-yl]butanamide

• Inchi： 1S/C19H22N2O2S/c22-18(16-4-2-1-3-5-16)6-7-19(23)20-17-8-10-21(13-17)12-15-9-11-24-14-15/h1-5,9,11,14,17H,6-8,10,12-13H2,(H,20,23)
• InChI Key： HMSZMWLGQMGPOJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1CCC(C1)NC(CCC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 342.14019912 g/mol
• Monoisotopic Mass: 342.14019912 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.6
• Molecular Weight: 342.5

Additional information on 4-oxo-4-phenyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}butanamide

Professional Introduction to Compound with CAS No. 2097858-22-3 and Product Name: 4-oxo-4-phenyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}butanamide

4-oxo-4-phenyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}butanamide, identified by its CAS number 2097858-22-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by their intricate structural motifs, which include fused heterocyclic rings and functionalized side chains. The presence of a 4-hydroxyquinone moiety (as part of the 4-one structure) and a thiophenyl group appended to a pyrrolidine backbone suggests potential bioactivity, particularly in modulating enzyme pathways and interacting with biological targets.

The structural framework of this compound is designed to exploit the unique electronic and steric properties of its constituent parts. The phenyl ring contributes to hydrophobic interactions, while the pyrrolidine core provides a rigid scaffold that can be optimized for binding affinity. The thiophenyl substituent, in particular, is a key feature that has been extensively studied for its role in enhancing pharmacological properties such as metabolic stability and target specificity. This design philosophy aligns with current trends in drug discovery, where the integration of multiple pharmacophoric elements into a single molecule can lead to synergistic effects and improved therapeutic outcomes.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target protein-protein interactions (PPIs), which are often challenging to modulate due to their lack of well-defined binding pockets. The compound CAS No. 2097858-22-3 exhibits structural features that make it a promising candidate for interfering with PPIs, particularly those involving transcription factors or signaling proteins. Preliminary computational studies have suggested that the 4-hydroxyquinone moiety can engage in hydrogen bonding with key residues in protein binding sites, while the thiophenyl group may stabilize the compound’s orientation through hydrophobic interactions.

Moreover, the N-{1-[thiophen-3-yl)methyl]pyrrolidin-3-yl}butanamide portion of the molecule introduces a flexible linker that can adapt to various binding environments. This adaptability is crucial for achieving high affinity and selectivity, as it allows the compound to optimize its conformational state upon binding to its target. Such structural versatility has been demonstrated to be highly beneficial in overcoming resistance mechanisms and improving drug efficacy.

Current research in medicinal chemistry emphasizes the importance of green chemistry principles, including the use of sustainable synthetic routes and biodegradable molecular architectures. The synthesis of 4-oxo-4-phenyl-N-{1-[thiophen-3-yli)methyl]pyrrolidin-3-y}butanamide adheres to these principles by employing catalytic methods that minimize waste and energy consumption. Additionally, the incorporation of a thiophenyl group, which is derived from renewable biomass sources, aligns with the growing demand for environmentally friendly pharmaceuticals.

The pharmacokinetic profile of this compound is another area of active investigation. Early pharmacokinetic studies have indicated that it exhibits moderate solubility in aqueous media, which is advantageous for oral administration. Furthermore, preliminary metabolic stability assessments suggest that it undergoes slow degradation under physiological conditions, allowing for prolonged circulation time and enhanced bioavailability. These properties are critical for ensuring therapeutic efficacy while minimizing dosing frequency.

In clinical settings, compounds like CAS No. 2097858-22-3 are being evaluated for their potential applications in treating a variety of diseases, including oncology and neurodegenerative disorders. The ability of this molecule to modulate protein-protein interactions has opened up new avenues for therapeutic intervention in cancers where aberrant signaling pathways play a significant role. Additionally, its structural motifs are reminiscent of molecules that have shown promise in treating neurodegenerative diseases by inhibiting aggregation-prone proteins.

The development of novel drug candidates often involves iterative optimization processes where structural modifications are made based on biological activity data. In the case of 4-oxyo-o pheny-N-{1-[thiophen-yli)methyl]pyrrolidin-y}butanamide, ongoing research aims to refine its pharmacological properties by fine-tuning its substituents and exploring alternative synthetic pathways. For instance, replacing the phenyl ring with other aromatic systems or modifying the pyrrolidine core could lead to enhanced binding affinity or altered metabolic profiles.

The role of computational modeling in drug discovery cannot be overstated. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations are being employed to predict how this compound will interact with biological targets at an atomic level. These simulations not only help in understanding its mechanism of action but also guide synthetic modifications aimed at improving its efficacy and safety profile.

Collaborative efforts between academic researchers and pharmaceutical companies have accelerated the pace at which novel compounds like CAS No. 2097858_22_3 are being developed from bench to bedside. Such collaborations leverage expertise across multiple disciplines, including organic chemistry, biochemistry, pharmacology, and computational biology, to ensure that each stage of development is optimized for success.

The future prospects for this compound remain promising as new research continues to uncover its potential applications. As our understanding of disease mechanisms evolves, so too will our ability to design molecules that precisely target pathological processes while minimizing off-target effects. The integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery pipelines promises to further enhance our capacity to develop innovative therapeutics like 4-oxyo-o pheny-N-{1-[thiophen-yli)methyl]pyrrolidin-y}butanamide.